Cas no 73367-80-3 (12-Bromododecanoic acid)

• Product Name: 12-Bromododecanoic acid
• CAS No: 73367-80-3
• MF: C₁₂H₂₃BrO₂
• MW: 279.2138235569
• MDL: MFCD00002738
• CID: 59463
• PubChem ID: 175468
• Update Time: 2025-11-01

12-Bromododecanoic acid Chemical and Physical Properties

Names and Identifiers

• 12-Bromododecanoic acid
• 12-Brom-dodecansaeure
• 12-bromo-1-dodecanoic acid
• 12-bromodecanoic acid
• 12-Bromolauric acid
• BRC
• Dodecanoic acid,12-bromo
• NSC 660375
• w-Bromododecanoic acid
• 12-Bromododecanoicacid
• Dodecanoic acid, 12-bromo-
• 12-bromo-dodecanoic acid
• RP072ZQ00E
• YYKBWYBUCFHYPR-UHFFFAOYSA-N
• NSC660375
• 12-bromanyldodecanoic acid
• Dodecanoic acid,12-bromo-
• DSSTox_CID_29313
• DSSTox_RID_83429
• DSSTox_GSID_49354
• LMFA01090007
• FT-0711808
• Tox21_202867
• 12-Br 12:0
• CAS-73367-80-3
• SY037168
• A837812
• NCGC00260413-01
• NS00037508
• DTXCID8029313
• AMY25771
• MFCD00002738
• AS-47313
• EINECS 277-401-4
• CHEBI:49519
• UNII-RP072ZQ00E
• SCHEMBL93186
• F13219
• 12-Bromododecanoic acid, 97%
• C12-Br 12:0
• EN300-87132
• DB02405
• CHEMBL1231458
• 73367-80-3
• CS-0158383
• NSC-660375
• Q27093407
• PD008361
• AKOS015893930
• DTXSID1049354
• DA-03213

• MDL： MFCD00002738
• Inchi： 1S/C12H23BrO2/c13-11-9-7-5-3-1-2-4-6-8-10-12(14)15/h1-11H2,(H,14,15)
• InChI Key： YYKBWYBUCFHYPR-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 278.08800
• Monoisotopic Mass: 278.08814 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Molecular Weight: 279.21
• XLogP3: 5
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: 52-55 °C (lit.)
• Boiling Point: 367.8℃/760mmHg
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Solubility: chloroform: soluble50mg/mL, clear to slightly hazy, colorless to faintly yellow
• PSA: 37.30000
• LogP: 4.36690
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

12-Bromododecanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%) H335 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 12-Bromododecanoic acid

12-Bromododecanoic Acid (CAS No. 73367-80-3): A Versatile Building Block in Organic Synthesis and Material Science

12-Bromododecanoic acid (CAS No. 73367-80-3) is a brominated fatty acid derivative widely recognized for its utility in organic synthesis, polymer chemistry, and surface modification. With the molecular formula C₁₂H₂₃BrO₂, this compound features a 12-carbon alkyl chain terminated by a carboxylic acid group and a bromine atom at the opposite end, enabling dual reactivity for diverse applications. Its unique structure makes it a key intermediate in the production of specialty chemicals, bioconjugates, and self-assembled monolayers (SAMs).

In recent years, 12-Bromododecanoic acid has gained attention due to the growing demand for sustainable materials and green chemistry. Researchers frequently search for "eco-friendly bromination methods" or "biodegradable surfactants," where this compound serves as a precursor. Its ability to act as a linker molecule in drug delivery systems (e.g., antibody-drug conjugates) aligns with trends in targeted cancer therapies, a hotspot in biomedical literature.

The compound’s CAS No. 73367-80-3 is often queried alongside "synthesis of ω-bromo fatty acids" or "surface functionalization techniques." Its bromine moiety facilitates nucleophilic substitution reactions, while the carboxyl group allows for esterification or amide coupling, making it invaluable for creating customized polymers like polyesters and polyamides. Notably, it’s used to modify nanoparticles for enhanced biocompatibility—a topic trending in nanomedicine forums.

From an industrial perspective, 12-Bromododecanoic acid is pivotal in developing lubricant additives and corrosion inhibitors. Searches for "long-chain bromo acids in tribology" highlight its role in reducing mechanical wear. Additionally, its application in quartz crystal microbalance (QCM) sensors for detecting biomolecules reflects interdisciplinary interest. Users often ask, "How to purify 12-Bromododecanoic acid?"—a nod to its need for high purity in sensitive applications.

Environmental considerations are also prominent. The compound’s potential in bio-based plastics aligns with circular economy goals. Queries like "brominated fatty acids in renewable materials" underscore this niche. Meanwhile, its use in click chemistry (e.g., azide-alkyne cycloadditions) connects it to cutting-edge research, as evidenced by searches for "clickable surfactants."

In summary, 12-Bromododecanoic acid (CAS No. 73367-80-3) bridges fundamental research and industrial innovation. Its adaptability to green synthesis protocols, relevance in advanced materials, and compatibility with bioconjugation techniques ensure its enduring significance across scientific disciplines.